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Pasadena, CA - The Jet Propulsion Laboratory (JPL), a leader in robotic space exploration,
manages a vast and diverse collection of planetary science data. These archives are a critical
resource for researchers, scientists, and drug development professionals seeking to
understand our solar system and beyond. This technical guide provides a comprehensive
overview of the primary data archives, access methods, and data processing protocols to
enable effective utilization of these invaluable resources.

Overview of JPL's Planetary Data Archives

JPL's planetary data is primarily managed and distributed through two key entities: the
Planetary Data System (PDS) and the Solar System Dynamics (SSD) group.

The Planetary Data System (PDS) is a long-term archive of digital data products from NASA's
planetary missions, as well as other flight and ground-based data acquisitions.[1] The PDS is a
federated system composed of eight nodes, six of which are science discipline nodes that
specialize in specific areas of planetary science.[2][3] All data curated by the PDS is peer-
reviewed to ensure its usability by the global planetary science community.[1]

The Solar System Dynamics (SSD) group at JPL provides key solar system data and
ephemeris computation services.[4] This includes the highly accurate Horizons ephemeris
system and the Small-Body Database (SBDB).[4][5]

The Planetary Data System (PDS)
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The PDS archives a wide array of data types, from raw instrument data to high-level processed
scientific products. The data is organized into a hierarchical structure of bundles, collections,
and products, adhering to the PDS4 data standards.[6]

PDS Science Discipline Nodes

The PDS is comprised of several discipline nodes, each responsible for archiving and
distributing specific types of planetary data.[2] Researchers should direct their queries to the
node most relevant to their area of study.
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Node Name

Data Specialization

Representative Data Types

Atmospheres Node (ATM)

Non-imaging atmospheric data

from planetary missions.[2][7]

Temperature and pressure
profiles, atmospheric
composition, and

meteorological data.[7]

Cartography and Imaging
Sciences Node (IMG)

Digital image collections from
planetary missions.[2][8] The
archive totals approximately
2.6 PB of data.[9]

Raw and calibrated images,
mosaics, and cartographic

products.[8]

Geosciences Node (GEO)

Data related to the surfaces
and interiors of terrestrial
planetary bodies.[2][4][10]

Spectral data, geophysical
measurements, radar data,

and laser altimetry.[11]

Planetary Plasma Interactions
(PPI)

Fields and particles data from

planetary missions.[2][12][13]

Magnetic field data, plasma
wave observations, and
energetic particle

measurements.[12]

Ring-Moon Systems Node
(RMS)

Data relevant to outer
planetary systems containing

rings and moons.[2]

Images, spectral data, and
occultation data of Jupiter,
Saturn, Uranus, and Neptune

systems.[2]

Small Bodies Node (SBN)

Data related to asteroids,
comets, and interplanetary
dust.[2][6]

Mission data, ground-based
observations, and laboratory

measurements of small bodies.

[6]

Navigation and Ancillary
Information Facility (NAIF)

Ancillary data required to
understand the geometry of

space science observations.[3]

Spacecraft and planetary
ephemerides, instrument
orientation, and shape models
(SPICE kernels).[3]

Engineering Node

Provides systems engineering

support to the entire PDS.

Manages PDS standards,
software, and system-wide

tools.
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Accessing PDS Data

The PDS offers several methods for accessing its data archives, ranging from web-based
portals to programmatic interfaces.

The primary entry point for accessing PDS data is the main PDS website, which provides links
to the various discipline nodes. Each node maintains its own website with specialized search
tools and data access interfaces.[2] For example, the Imaging Node offers the Planetary Image
Atlas for searching image data.[8]

For more advanced and automated data retrieval, the PDS provides a RESTful Application
Programming Interface (API).[14] This API allows users to programmatically search for and
download PDS4 data.

A key resource for learning how to use the PDS API is the collection of sample Jupyter
notebooks provided by the PDS.[15] These notebooks offer practical examples of how to query
the API using Python.

Experimental Protocol: Accessing PDS Data with the PDS API in Python
This protocol outlines the basic steps for querying the PDS API using Python.

1. Objective: To programmatically search for and retrieve information about PDS data products.

N

. Materials:

Python 3.x
requests library (pip install requests)

w

. Methodology:

I

. Example Python Code:

Solar System Dynamics (SSD) Group Data

The SSD group provides crucial data for mission planning, astronomical observations, and
scientific research.
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Horizons Ephemeris System

The JPL Horizons system provides highly accurate ephemerides for solar system objects,
including planets, moons, asteroids, and comets.[4]

Horizons data can be accessed through several interfaces:

Web Interface: A user-friendly web form for generating ephemerides.[4]

Command-Line Interface: A text-based interface accessible via telnet.[4]

Email Interface: Batch requests can be submitted via email.[4]

API: A RESTful API for programmatic access to Horizons data.[4][16]

Small-Body Database (SBDB)

The SBDB is a comprehensive database of all known asteroids and comets in our solar
system, containing orbital and physical data.[5]

o SBDB Lookup Tool: A web-based tool for retrieving data for a specific small body.

» SBDB Query API: A RESTful API for programmatically querying the database.[17] The
astroquery Python package provides a convenient interface to this API.[18]

Experimental Protocol: Retrieving Asteroid Data with the SBDB Query APl and Astroquery

This protocol demonstrates how to use the astroquery library to fetch data for a specific
asteroid from the SBDB.

1. Objective: To retrieve orbital and physical data for a given asteroid.
2. Materials:

e Python 3.x
e astroquery library (pip install astroquery)

3. Methodology:
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4. Example Python Code:

Data Processing and Analysis

Once data has been acquired, it often needs to be processed and analyzed to be scientifically
useful. JPL provides and supports several tools and methodologies for this purpose.

VICAR Image Processing System

The Video Image Communication and Retrieval (VICAR) system is a general-purpose image
processing software system developed at JPL.[19][20] It is widely used to process images from
JPL's unmanned planetary spacecraft.[20] VICAR consists of a library of programs that can be
combined to perform complex image processing tasks, such as radiometric correction,
geometric correction, and mosaicking.[21]

SPICE Toolkit

The Navigation and Ancillary Information Facility (NAIF) at JPL develops and maintains the
SPICE toolkit.[3] SPICE is an information system that provides the geometric and other
ancillary data needed to interpret space science observations.[3] The SPICE toolkit is a library
of software that allows scientists and engineers to read SPICE data files (kernels) and compute
observation geometry, such as the position and orientation of a spacecraft and its instruments.
[3][22] Tutorials and documentation for using the SPICE toolkit are available on the NAIF
website.[23]

Visualizing Data Access and Workflows

Understanding the flow of data from the archives to the researcher is crucial for efficient data
utilization. The following diagrams, generated using the DOT language, illustrate key
workflows.
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Caption: High-level overview of accessing JPL's planetary data archives.
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Caption: A typical workflow for programmatic data access using JPL's APIs.
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Caption: The federated structure of the Planetary Data System (PDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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